N-(2,5-dimethoxyphenyl)-3-(furan-2-carboxamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-(furan-2-carbonylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H18N2O6/c1-27-13-9-10-17(28-2)15(12-13)23-22(26)20-19(14-6-3-4-7-16(14)30-20)24-21(25)18-8-5-11-29-18/h3-12H,1-2H3,(H,23,26)(H,24,25)
• InChI Key: KSONTKJSZHKTRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CO4
• Molecular Formula: C22H18N2O6
• Molecular Weight: 406.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-3-(furan-2-carboxamido)benzofuran-2-carboxamide, also known as DOF, is a synthetic compound that belongs to the benzofuran family. DOF has been studied for its potential use as a therapeutic drug due to its unique chemical structure and potential biological effects.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on similar compounds, such as N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA), shows significant insights into the pharmacokinetics and metabolism of complex organic compounds. DACA, for instance, has been explored for its antitumor properties, revealing that its metabolic pathways involve N-oxidation and formation of acridone derivatives, which appear to be detoxification reactions. These findings, derived from clinical trials, provide a basis for understanding how similar complex molecules might be metabolized in the human body (Schofield et al., 1999; McCrystal et al., 1999).

Environmental Health and Exposure

Studies on Polybrominated Diphenyl Ethers (PBDEs) and other polyhalogenated compounds have raised concerns about environmental and health impacts due to their persistence and bioaccumulation. Research has been conducted to understand the exposure routes and potential health effects of these compounds, emphasizing the need for monitoring and regulating environmental contaminants. Such research underscores the broader context within which the metabolism and environmental fate of synthetic compounds are studied, providing a framework for assessing the implications of N-(2,5-dimethoxyphenyl)-3-(furan-2-carboxamido)benzofuran-2-carboxamide and related chemicals (Takigami et al., 2009; Chen et al., 2014).

Toxicology and Safety Assessment

The toxicological profiles of novel psychoactive substances, such as synthetic opioids and cannabinoids, have been thoroughly investigated to understand their acute toxicity and safety. Research findings contribute to the broader knowledge of how novel compounds interact with biological systems, highlighting the importance of toxicological assessments in ensuring public health safety. These studies reflect the critical need for rigorous testing and evaluation of new chemical entities for their potential toxic effects (Mohr et al., 2016).